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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660 Get Quote

In-Depth Technical Guide to 4-
Bromobutyronitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of 4-Bromobutyronitrile, a key building block in organic synthesis

and pharmaceutical development.

Molecular Structure and Properties
4-Bromobutyronitrile, with the IUPAC name 4-bromobutanenitrile, is a bifunctional molecule

containing both a nitrile and a bromoalkane group. This structure allows for a variety of

chemical transformations, making it a versatile reagent in organic chemistry.

Chemical Identifiers
Below is a summary of the key chemical identifiers for 4-Bromobutyronitrile.
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Identifier Value

IUPAC Name 4-bromobutanenitrile

Synonyms
3-Bromopropyl cyanide, 1-Bromo-3-

cyanopropane

CAS Number 5332-06-9[1][2]

Molecular Formula C4H6BrN[1][3]

Molecular Weight 148.00 g/mol [1][2]

Canonical SMILES C(CC#N)CBr[1]

InChI Key CQPGDDAKTTWVDD-UHFFFAOYSA-N[1][4]

Physical and Chemical Properties
The physical and chemical properties of 4-Bromobutyronitrile are summarized in the table

below.

Property Value

Appearance Colorless to pale yellow liquid

Boiling Point 205 °C[2]

Density 1.489 g/mL at 25 °C[2]

Refractive Index n20/D 1.478[2]

Solubility Immiscible with water

Spectroscopic Data
The molecular structure of 4-Bromobutyronitrile can be confirmed through various

spectroscopic techniques.

¹H NMR Spectroscopy
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The proton NMR spectrum of 4-Bromobutyronitrile shows three distinct signals corresponding

to the three methylene groups.

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.5 Triplet 2H -CH₂-Br

~2.6 Triplet 2H -CH₂-CN

~2.2 Quintet 2H -CH₂-CH₂-CH₂-

¹³C NMR Spectroscopy
The carbon NMR spectrum provides further confirmation of the carbon skeleton.

Chemical Shift (ppm) Assignment

~119 -C≡N

~32 -CH₂-Br

~28 -CH₂-CH₂-CH₂-

~16 -CH₂-CN

Infrared (IR) Spectroscopy
The IR spectrum displays characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹) Functional Group

~2250 C≡N stretch

~2850-3000 C-H stretch

~1250 C-Br stretch

Mass Spectrometry
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The mass spectrum of 4-Bromobutyronitrile shows a molecular ion peak and characteristic

fragmentation patterns.

m/z Assignment

147/149 [M]+ (Molecular ion with ⁷⁹Br/⁸¹Br isotopes)

68 [M - Br]+

54 [C₄H₆]+

41 [C₃H₅]+

Experimental Protocols
Synthesis of 4-Bromobutyronitrile
A common method for the synthesis of 4-Bromobutyronitrile is the nucleophilic substitution of

1,3-dibromopropane with a cyanide salt.

Materials:

1,3-Dibromopropane

Sodium cyanide (or Potassium cyanide)

N,N-Dimethylformamide (DMF)

1M Hydrochloric acid

Ethyl acetate

Hexanes

Anhydrous magnesium sulfate

Argon gas

Procedure:
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To a Schlenk flask under an argon atmosphere, add 1,3-dibromopropane and anhydrous

DMF.

Deoxygenate the mixture using the freeze-pump-thaw method three times.

Add sodium cyanide to the reaction mixture.

Stir the reaction at room temperature for 18 hours or until completion, as monitored by Thin

Layer Chromatography (TLC) using a 30% ethyl acetate/hexanes mobile phase.

Precipitate the crude reaction mixture into 1M HCl.

Filter the precipitate via suction filtration.

Dry the solid under vacuum to yield the crude product.

Further purification can be achieved through column chromatography or distillation.

Applications in Drug Development
4-Bromobutyronitrile is a valuable intermediate in the synthesis of various pharmaceutical

compounds. Its bifunctional nature allows for the introduction of a cyano group and subsequent

modifications at the bromine-bearing carbon.

Intermediate in Loperamide Synthesis
A derivative of 4-Bromobutyronitrile, 4-Bromo-2,2-diphenylbutyronitrile, serves as a key

intermediate in the synthesis of Loperamide, an opioid-receptor agonist used for the treatment

of diarrhea.

The diagram below illustrates the logical relationship between the starting material and its

application in the synthesis of a Loperamide precursor.

4-Bromobutyronitrile 4-Bromo-2,2-diphenylbutyronitrile

Reaction with
diphenylacetonitrile Loperamide Precursor

Alkylation of
4-(p-chlorophenyl)-4-hydroxypiperidine

Click to download full resolution via product page
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Caption: Role of 4-Bromobutyronitrile in Loperamide Synthesis.

Safety and Handling
4-Bromobutyronitrile is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

Hazards: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye

irritation. May cause respiratory irritation.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face

protection.

Handling: Avoid breathing mist, vapors, or spray. Wash hands thoroughly after handling. Do

not eat, drink, or smoke when using this product.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. Store

locked up.

Disposal: Dispose of contents and container to an approved waste disposal plant.

This guide provides a detailed overview of 4-Bromobutyronitrile for scientific and research

professionals. For more specific applications and protocols, please refer to the cited literature

and relevant safety data sheets.

The following diagram outlines the workflow for the synthesis of a generic product using 4-
Bromobutyronitrile, as described in the experimental protocol section.
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Reaction Setup

Reaction

Workup and Purification

Add 1,3-dibromopropane
and DMF to flask

Freeze-Pump-Thaw (3x)

Add Sodium Cyanide

Stir at Room Temperature
(18h or until complete)

Monitor by TLC

Precipitate in 1M HCl

Reaction Complete

Suction Filtration

Dry under Vacuum

Purify (Column Chromatography
or Distillation)

Click to download full resolution via product page

Caption: General Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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